Cas no 64032-91-3 (1,3-Benzenedimethanol, 4-hydroxy-6-methyl-)

• Product Name: 1,3-Benzenedimethanol, 4-hydroxy-6-methyl-
• CAS No: 64032-91-3
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 1664883
• Update Time: 2024-08-30

1,3-Benzenedimethanol, 4-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 4-hydroxy-6-methyl-

• Inchi： 1S/C9H12O3/c1-6-2-9(12)8(5-11)3-7(6)4-10/h2-3,10-12H,4-5H2,1H3
• InChI Key： BMXGIBFDGDYWPK-UHFFFAOYSA-N
• SMILES： C1(CO)=C(C)C=C(O)C(CO)=C1

Computed Properties

• Exact Mass: 168.07866

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Melting Point: 118 °C
• Boiling Point: 334.3±11.0 °C(Predicted)
• PSA: 60.69
• pka: 9.84±0.23(Predicted)